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Introduction
SNAP 94847 hydrochloride is a potent and selective antagonist for the melanin-concentrating

hormone receptor 1 (MCH1).[1][2] MCH, a hypothalamic neuropeptide, is implicated in the

regulation of feeding behavior, energy homeostasis, and mood.[3][4] Its effects in rodents are

primarily mediated through the MCH1 receptor.[3][5] Antagonism of this receptor has been

shown to decrease food-reinforced operant responding, highlighting its potential in studying the

neurobiology of motivation and reward, as well as in the development of therapeutics for eating

disorders and obesity.[1][5][6] These application notes provide detailed protocols for the use of

SNAP 94847 hydrochloride in operant conditioning studies, along with relevant

pharmacological data and pathway diagrams.

Pharmacological Profile
SNAP 94847 hydrochloride is a high-affinity MCH1 receptor antagonist with excellent

selectivity over other receptors, making it a precise tool for investigating the MCH system.[1][2]
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Parameter Value Reference

Ki 2.2 nM [1][2]

Kd 530 pM [1][2]

Selectivity >80-fold over α1A receptors [1]

Selectivity >500-fold over D2 receptors [1]

Bioavailability (rat, oral) 59%

Half-life (rat, oral) 5.2 h

MCH1 Receptor Signaling Pathway
The melanin-concentrating hormone (MCH) exerts its effects by binding to the MCH1 receptor,

a G-protein coupled receptor (GPCR). This interaction initiates a signaling cascade that

modulates neuronal activity. SNAP 94847 acts by blocking this initial binding step.
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Caption: MCH1 Receptor Signaling Cascade and Point of Antagonism by SNAP 94847.

Operant Conditioning Studies: Food Reinforcement
Systemic administration of SNAP 94847 has been demonstrated to decrease operant

responding for high-fat food rewards in rats.[5][6] The following protocols are based on

established methodologies.[5]
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Quantitative Data from In Vivo Studies
Species Doses (i.p.) Vehicle Key Findings Reference

Rat 3, 10, 30 mg/kg

20% 2-

hydroxypropyl-β-

cyclodextrin

Decreased

number of high-

fat pellets earned

at 30 mg/kg. No

effect on pellet-

priming, cue, or

yohimbine-

induced

reinstatement.

[5]

Rat 10, 15, 30 mg/kg

20% 2-

hydroxypropyl-β-

cyclodextrin

Blocked MCH-

induced

reinstatement of

food seeking.

[5]

Mouse 20 mg/kg (p.o.) Not specified

Anxiolytic-like

effects in

light/dark and

novelty-

suppressed

feeding tests.

[3]

Note: Doses of 3-30 mg/kg (i.p.) in rats result in approximately 30-90% MCH1 receptor

occupancy in the brain.[5]

Experimental Protocol: Food-Reinforced Operant
Responding in Rats
This protocol details the steps to assess the effect of SNAP 94847 on operant responding for a

palatable food reward.

Animals and Housing
Species: Male Wistar or Sprague-Dawley rats.
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Housing: Single-housed in a temperature- and humidity-controlled vivarium with a 12-h

light/dark cycle.

Diet: Maintain rats on a restricted diet (e.g., 16-20 g of standard chow per day) to maintain

approximately 85-90% of their free-feeding body weight.[5][7] This motivates responding for

the food reward. Provide water ad libitum.

Apparatus
Standard operant conditioning chambers (e.g., Med Associates).[5]

Each chamber should be equipped with two levers. Only one "active" lever should deliver the

reward.[5]

A pellet dispenser that delivers a high-fat, palatable food pellet (e.g., 45-mg pellets, 35% fat).

[5]

A computer with software to control the apparatus and record data.

Experimental Workflow
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Caption: Experimental workflow for an operant conditioning study using SNAP 94847.
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Detailed Procedure
a. Habituation and Handling:

Handle the rats for several minutes daily for at least one week prior to training to acclimate

them to the experimenter.[7]

Habituate rats to the operant chambers for one or two sessions where pellets are delivered

non-contingently.

b. Training (Fixed Ratio 1 Schedule):

Place rats in the operant chambers for daily sessions (e.g., 3 hours).[5]

Program the chambers so that a single press on the "active" lever results in the delivery of

one food pellet (FR1 schedule).

Presses on the "inactive" lever should be recorded but have no consequence.

Continue training until a stable baseline of responding is achieved (e.g., less than 20%

variation in active lever presses over three consecutive days). This may take approximately

14 days.[5]

c. Drug Preparation and Administration:

Prepare SNAP 94847 hydrochloride fresh daily.

Dissolve the compound in a vehicle of 20% 2-hydroxypropyl-β-cyclodextrin (encapsin).[5]

Administer the desired dose (e.g., 3, 10, or 30 mg/kg) via intraperitoneal (i.p.) injection.[5]

The injection volume is typically 1 ml/kg.[5]

Administer the drug or vehicle 30-60 minutes prior to the start of the test session.

d. Testing:

Use a within-subjects design where each rat receives each dose of SNAP 94847 and the

vehicle in a counterbalanced order.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9812939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow at least 48 hours between test sessions to ensure drug washout.[5]

Place the rat in the chamber and run the operant conditioning program as in training.

Record the total number of active and inactive lever presses, and the number of pellets

earned over the session.

e. (Optional) Reinstatement Protocol:

Extinction: After stable responding is established, begin extinction sessions where active

lever presses no longer deliver pellets. Continue until responding is significantly reduced

(e.g., <25% of the training baseline).

Reinstatement Test: Administer SNAP 94847 or vehicle. Induce reinstatement of food-

seeking behavior through one of the following methods:

Cue-induced: Present the conditioned cues (e.g., tone and light) that were previously

paired with pellet delivery.

Pellet-priming: Deliver a few pellets non-contingently at the start of the session.[5]

Stress-induced: Administer a pharmacological stressor like yohimbine (2 mg/kg, i.p.).[5]

MCH-induced: Administer MCH intracerebroventricularly (i.c.v.).[5]

Measure the number of lever presses during the reinstatement session.

Data Analysis
The primary dependent variable is the number of pellets earned or active lever presses.

Analyze the data using an appropriate statistical method, such as a repeated-measures

analysis of variance (ANOVA), with drug dose and session time as within-subjects factors.[5]

Post-hoc tests should be used to compare individual dose effects to the vehicle control.
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SNAP 94847 hydrochloride should be handled in accordance with standard laboratory

safety procedures.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

For storage, desiccate at room temperature.[1]

Conclusion
SNAP 94847 hydrochloride is a valuable pharmacological tool for investigating the role of the

MCH1 receptor in reward, motivation, and feeding behavior. Its high potency and selectivity

allow for targeted antagonism of the MCH system. The protocols outlined above provide a

framework for conducting robust operant conditioning studies to explore the effects of this

compound. Researchers should note that while SNAP 94847 effectively reduces ongoing

operant responding for palatable food, it appears to have minimal impact on the reinstatement

of food-seeking behavior induced by cues, priming, or stress.[5] This suggests a specific role

for the MCH1 receptor in the consummatory aspects of reward rather than relapse-like

behaviors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3018593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3018593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9812939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9812939/
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-for-operant-conditioning-studies
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-for-operant-conditioning-studies
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-for-operant-conditioning-studies
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-for-operant-conditioning-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2784360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

